Cas no 1806517-10-1 (2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole)

2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole is a heterocyclic compound featuring a chloromethyl substituent at the 2-position and a trifluoromethylthio group at the 7-position of the benzo[d]oxazole scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The chloromethyl group offers a versatile handle for further functionalization, while the electron-withdrawing trifluoromethylthio moiety enhances the compound's stability and potential bioactivity. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and nucleophilic substitutions. Suitable for controlled environments, this compound is characterized by high purity and stability under standard storage conditions.

2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole structure

1806517-10-1 structure

Product Name:2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole

CAS No:1806517-10-1

MF:C₉H₅ClF₃NOS

MW:267.65531039238

CID:4820049

Update Time:2025-05-21

2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole
- Inchi： 1S/C9H5ClF3NOS/c10-4-7-14-5-2-1-3-6(8(5)15-7)16-9(11,12)13/h1-3H,4H2
- InChI Key： TZFGKPWENQWNIA-UHFFFAOYSA-N
- SMILES： ClCC1=NC2C=CC=C(C=2O1)SC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 253
XLogP3: 3.9
Topological Polar Surface Area: 51.3

2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081000760-250mg	2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole	1806517-10-1	98%	250mg	$5,134.15	2022-03-31
Alichem	A081000760-500mg	2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole	1806517-10-1	98%	500mg	$7,106.18	2022-03-31
Alichem	A081000760-1g	2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole	1806517-10-1	98%	1g	$13,351.93	2022-03-31

2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole

Comprehensive Overview of 2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole (CAS No. 1806517-10-1)

2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole (CAS No. 1806517-10-1) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoxazole core with reactive chloromethyl and trifluoromethylthio functional groups, making it a versatile intermediate for synthesizing bioactive derivatives. Its CAS number 1806517-10-1 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

Recent studies highlight the compound’s potential in catalysis and medicinal chemistry, particularly in designing enzyme inhibitors and antimicrobial agents. The trifluoromethylthio group (–SCF₃) is a hotspot in modern chemistry due to its electron-withdrawing properties and metabolic stability, traits highly valued in pharmaceutical intermediates. Researchers also explore its role in crop protection chemicals, aligning with the global demand for sustainable agrochemicals.

Synthetic routes to 2-(Chloromethyl)-7-(trifluoromethylthio)benzo[d]oxazole often involve multistep organic reactions, including cyclization and halogenation steps. Optimizing these processes is a key focus area, as evidenced by patent filings and academic publications. The compound’s molecular weight (265.68 g/mol) and lipophilicity (LogP ≈ 2.8) make it suitable for bioavailability enhancement studies, a trending topic in drug formulation.

From an industrial perspective, scalability and green chemistry principles are critical. Manufacturers are investing in flow chemistry techniques to improve yield and reduce waste, addressing environmental concerns. Analytical methods like HPLC and LC-MS are essential for quality control, ensuring compliance with REACH and other regulatory standards.

In summary, CAS 1806517-10-1 represents a promising scaffold for innovation across multiple sectors. Its dual functionality (chloromethyl for derivatization and SCF₃ for bioactivity) positions it as a valuable tool for researchers tackling challenges in precision medicine and sustainable agriculture.